Cas no 902264-05-5 (2-[Benzyl(ethyl)amino]-1-phenylethan-1-ol)

• Product Name: 2-[Benzyl(ethyl)amino]-1-phenylethan-1-ol
• CAS No: 902264-05-5
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 6782937
• PubChem ID: 228130
• Update Time: 2025-06-09

2-[Benzyl(ethyl)amino]-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[benzyl(ethyl)amino]-1-phenylethan-1-ol
• 2-(Benzyl(ethyl)amino)-1-phenylethan-1-ol
• 2-[benzyl(ethyl)amino]-1-phenylethanol
• CS-0352531
• Z31380136
• 902264-05-5
• A1-19531
• NSC-20759
• AKOS008929299
• MCULE-7323412302
• NSC20759
• 2-[Benzyl(ethyl)amino]-1-phenylethan-1-ol

• Inchi： 1S/C17H21NO/c1-2-18(13-15-9-5-3-6-10-15)14-17(19)16-11-7-4-8-12-16/h3-12,17,19H,2,13-14H2,1H3
• InChI Key： RZHNZKABKZGIEM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CN(CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.162314293g/mol
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-[Benzyl(ethyl)amino]-1-phenylethan-1-ol

Comprehensive Overview of 2-[Benzyl(ethyl)amino]-1-phenylethan-1-ol (CAS No. 902264-05-5)

2-[Benzyl(ethyl)amino]-1-phenylethan-1-ol (CAS No. 902264-05-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of amino alcohols, which are known for their versatility in medicinal chemistry and drug development. The presence of both benzyl and phenyl groups in its structure contributes to its lipophilic character, making it a candidate for studies involving membrane permeability and receptor interactions.

In recent years, the demand for amino alcohol derivatives has surged, driven by their role as intermediates in the synthesis of bioactive molecules. Researchers are particularly interested in 2-[Benzyl(ethyl)amino]-1-phenylethan-1-ol due to its potential as a building block for central nervous system (CNS) therapeutics. The compound's ability to modulate neurotransmitter activity has been explored in preclinical studies, aligning with the growing focus on neurological disorders such as Alzheimer's and Parkinson's disease. These applications resonate with current trends in precision medicine and targeted drug delivery, which dominate scientific discourse.

The synthesis of 2-[Benzyl(ethyl)amino]-1-phenylethan-1-ol typically involves multi-step organic reactions, including reductive amination and chiral resolution techniques to achieve enantiomeric purity. This aspect is critical for pharmaceutical applications, where stereochemistry often dictates biological activity. Analytical methods such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring compliance with regulatory standards like ICH guidelines. Such rigorous quality control measures address the increasing consumer and regulatory emphasis on drug safety and efficacy.

Beyond pharmaceuticals, CAS No. 902264-05-5 has found utility in material science, particularly in the development of advanced polymers and liquid crystals. Its aromatic and polar functional groups enable interactions with other monomers, enhancing material properties such as thermal stability and optical clarity. This dual applicability in life sciences and industrial chemistry positions the compound as a valuable asset in interdisciplinary research.

Environmental and sustainability considerations are also shaping the conversation around 2-[Benzyl(ethyl)amino]-1-phenylethan-1-ol. Innovations in green chemistry have prompted investigations into solvent-free synthesis routes and biocatalytic methods to produce the compound with reduced ecological impact. These efforts align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). As industries pivot toward eco-friendly practices, the compound's synthesis pathways are being optimized to minimize waste and energy consumption.

From a commercial perspective, the market for specialty chemicals like 902264-05-5 is expanding, fueled by R&D investments in biopharmaceuticals and smart materials. Suppliers and manufacturers are leveraging digital platforms to streamline procurement, catering to the rise of e-commerce in laboratory reagents. This shift reflects broader trends in Industry 4.0, where data-driven supply chains enhance efficiency and transparency.

In conclusion, 2-[Benzyl(ethyl)amino]-1-phenylethan-1-ol (CAS No. 902264-05-5) exemplifies the convergence of scientific innovation and industrial applicability. Its relevance to drug discovery, material engineering, and sustainable chemistry ensures its continued prominence in research agendas worldwide. As interdisciplinary collaborations flourish, this compound is poised to contribute to breakthroughs that address some of the most pressing challenges in modern science.